Cas no 1378254-94-4 (3-methyl-3,8-diazabicyclo[4.2.0]octane)

• Product Name: 3-methyl-3,8-diazabicyclo[4.2.0]octane
• CAS No: 1378254-94-4
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 4592370
• PubChem ID: 68271492
• Update Time: 2024-11-04

3-methyl-3,8-diazabicyclo[4.2.0]octane Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3,8-diaza-bicyclo[4.2.0]octane
• 3-methyl-3,8-diazabicyclo[4.2.0]octane
• MFCD22205854
• MFCD22205853
• SB10941
• P13115
• SY019682
• SB40945
• SB10942
• 1378254-94-4
• SCHEMBL12457674
• SY019683
• CS-0055399
• SB10947
• cis-3-Methyl-3,8-diazabicyclo[4.2.0]octane

• Inchi： 1S/C7H14N2/c1-9-3-2-6-4-8-7(6)5-9/h6-8H,2-5H2,1H3
• InChI Key： FKLSALOSNKEZRE-UHFFFAOYSA-N
• SMILES： C12C(CN1)CCN(C)C2

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 15.3Ų